Tert-butyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate

• IUPAC Name: tert-butyl 1,7-diazaspiro[3.5]nonane-7-carboxylate;oxalic acid
• InChI: InChI=1S/2C12H22N2O2.C2H2O4/c2*1-11(2,3)16-10(15)14-8-5-12(6-9-14)4-7-13-12;3-1(4)2(5)6/h2*13H,4-9H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key: XQRSXALCTKGWGZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CCN2)CC1.CC(C)(C)OC(=O)N1CCC2(CCN2)CC1.C(=O)(C(=O)O)O
• Molecular Formula: C26H46N4O8
• Molecular Weight: 542.7 g/mol

Description

Tert-butyl 1,7-diazaspiro[3.5]nonane-7-carboxylate is a compound with the molecular formula C₁₂H₂₂N₂O₂ and a molecular weight of 226.17. It belongs to the class of compounds known as spirocycles.

Molecular Structure Analysis

The molecular structure of Tert-butyl 1,7-diazaspiro[3.5]nonane-7-carboxylate is characterized by a spirocyclic core, which is a cyclic system with two rings of atoms sharing a single atom. The InChI Key for this compound is JXQPSCYGAWSTQP-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

Tert-butyl 1,7-diazaspiro[3.5]nonane-7-carboxylate has a molecular weight of 226.32. It has a high GI absorption and is BBB permeant. It is also a P-gp substrate. Its water solubility is classified as very soluble.

Scientific Research Applications

Supramolecular Chemistry

Studies on cyclohexane-spirohydantoin derivatives, including compounds structurally related to tert-butyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate, have shown their significance in supramolecular arrangements. The substituents on the cyclohexane ring play a crucial role in these arrangements, highlighting the potential application of such compounds in designing new materials with specific crystal packing properties (Sara Graus et al., 2010).

Peptide Synthesis

Derivatives of 1,7-diazaspiro[3.5]nonane have been used in the synthesis of constrained peptide surrogates, serving as mimetics for specific dipeptide sequences. This application underscores the role of such spirocyclic compounds in medicinal chemistry and drug design, where they can influence the conformation and biological activity of peptidic structures (M. M. Fernandez et al., 2002).

Crystallography and Molecular Analysis

The synthesis of spirocyclic compounds, including those related to tert-butyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate, has facilitated detailed crystallographic and NMR studies. These studies provide insights into the stereochemical configurations and conformational dynamics of spirocyclic and diazaspiro compounds, which are valuable for understanding their chemical behavior and potential applications in material science and pharmaceuticals (J. Guerrero-Alvarez et al., 2004).

Safety and Hazards

The safety information for Tert-butyl 1,7-diazaspiro[3.5]nonane-7-carboxylate indicates that it has some hazards. The precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P280 (Wear protective gloves/protective clothing/eye protection/face protection), and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Mechanism of Action

Target of Action

Similar compounds have been used as reagents in the synthesis of ret kinase inhibitors .

Mode of Action

If it acts similarly to related compounds, it may interact with its targets to inhibit their function .

Biochemical Pathways

If it acts as a ret kinase inhibitor, it could potentially affect pathways related to cell growth and differentiation .

Result of Action

If it acts as a RET kinase inhibitor, it could potentially inhibit cell growth and differentiation .

Action Environment

It is recommended to store the compound in a dark place, sealed in dry conditions, at 2-8°c .